![molecular formula C8H9Cl2N3 B134449 4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine CAS No. 154117-91-6](/img/structure/B134449.png)
4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine
Overview
Description
4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine (DCPP) is a synthetic organic compound belonging to the class of pyrimidines. It is a white crystalline solid with a molecular weight of 198.59 g/mol, a melting point of 101-103 °C, and a boiling point of 446.4 °C. DCPP is an important building block for the synthesis of various pharmaceuticals and other compounds, and it has potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
1. Interaction with Glycine Esters
A study explored the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with methyl- and tert-butylglycinate. The reaction led to derivatives of N-(5-formylpyrimidin-4-yl)glycinate and cyclization products: pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine. This reaction offers insights into synthesizing biologically active compounds, particularly 6-amino-4-chloro-7-oxopyrido[2,3-d]pyrimidine-8(7H)-yl)acetate, which have potential applications in medicinal chemistry (Zinchenko, Muzychka, Biletskiy, & Smolii, 2018).
2. Optical Properties in Pyrimidines
Research on 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines demonstrated the synthesis and study of optical properties of these compounds. The study focused on how different solvents affect the optical absorption and emission properties of these systems. This research is significant for developing colorimetric and luminescent pH sensors, highlighting the role of 4,6-dichloro-2-(pyrrolidin-1-yl)pyrimidine derivatives in optical and sensory applications (Hadad, Achelle, García‐Martínez, & Rodríguez‐López, 2011).
3. Plant Growth Stimulating Effects
In 2019, a study synthesized new derivatives from 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one, leading to compounds showing promising plant growth stimulating effects. This research points to the potential agricultural applications of this compound derivatives (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).
4. Microwave-Assisted Synthesis
A study highlighted a microwave-assisted synthesis method for 4,6-disubstituted 2-methylthiopyrimidines using 4,6-dichloro-2-thiomethylpyrimidine. This method offers a quick and efficient way to synthesize these compounds, which are of interest in various scientific research applications, particularly in the field of chemistry and material sciences (Thomann, Eberhard, Allegretta, Empting, & Hartmann, 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
It’s worth noting that compounds with a similar structure have shown nanomolar activity against ck1γ and ck1ε . These kinases play crucial roles in various cellular processes, including cell division, circadian rhythm, and Wnt signaling .
Mode of Action
Based on the structure and activity of similar compounds, it can be inferred that it may interact with its targets (such as ck1γ and ck1ε) and inhibit their activity . This inhibition could lead to changes in the cellular processes regulated by these kinases.
Biochemical Pathways
Given its potential inhibitory activity against ck1γ and ck1ε, it could impact pathways regulated by these kinases, such as the wnt signaling pathway .
Result of Action
Similar compounds have shown promising cytotoxic effects against various cancer cell lines . For instance, certain derivatives have induced cell cycle arrest and apoptotic death in MCF7 cells .
Properties
IUPAC Name |
4,6-dichloro-2-pyrrolidin-1-ylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N3/c9-6-5-7(10)12-8(11-6)13-3-1-2-4-13/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZHQEVZABXPJNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=CC(=N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80598293 | |
Record name | 4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80598293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154117-91-6 | |
Record name | 4,6-Dichloro-2-(1-pyrrolidinyl)pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=154117-91-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,6-Dichloro-2-(pyrrolidin-1-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80598293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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